3-(7-ethyl-1H-indol-3-yl)propan-1-amine

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: 3-(7-ethyl-1H-indol-3-yl)propan-1-amine
• InChI: InChI=1S/C13H18N2/c1-2-10-5-3-7-12-11(6-4-8-14)9-15-13(10)12/h3,5,7,9,15H,2,4,6,8,14H2,1H3
• InChI Key: QUSJWFUVICXUQM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2)CCCN

Description

3-(7-ethyl-1H-indol-3-yl)propan-1-amine is an organic compound belonging to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features an indole moiety with an ethyl group at the 7-position and a propan-1-amine chain at the 3-position.

Preparation Methods

The synthesis of 3-(7-ethyl-1H-indol-3-yl)propan-1-amine can be achieved through various synthetic routes. One common method involves the Fischer indole synthesis, where a phenylhydrazine derivative reacts with an aldehyde or ketone under acidic conditions to form the indole core . For industrial production, the process may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and efficiency .

Chemical Reactions Analysis

3-(7-ethyl-1H-indol-3-yl)propan-1-amine undergoes several types of chemical reactions:

Oxidation: This compound can be oxidized to form various oxidation products, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The indole moiety can undergo electrophilic substitution reactions, where substituents replace hydrogen atoms on the aromatic ring.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-(7-ethyl-1H-indol-3-yl)propan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-(7-ethyl-1H-indol-3-yl)propan-1-amine involves its interaction with specific molecular targets and pathways. The indole moiety allows it to bind with high affinity to multiple receptors, influencing various biological processes . The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

3-(7-ethyl-1H-indol-3-yl)propan-1-amine can be compared with other indole derivatives such as:

3-(1H-Indol-1-yl)propan-1-amine methanesulfonate: Similar structure but with a methanesulfonate group.

1-(5-Fluoro-1H-indol-2-yl)-N-methylmethanamine methanesulfonate: Contains a fluorine atom and a methanesulfonate group.

3-(1H-Indazol-1-yl)propan-1-amine: Features an indazole moiety instead of an indole.

The uniqueness of this compound lies in its specific substitution pattern, which can influence its biological activity and chemical reactivity .